Cas no 2228149-29-7 (2-(2-azidoethyl)-5-(methoxymethyl)furan)

• Product Name: 2-(2-azidoethyl)-5-(methoxymethyl)furan
• CAS No: 2228149-29-7
• MF: C₈H₁₁N₃O₂
• MW: 181.191841363907
• CID: 6073851
• PubChem ID: 165882319
• Update Time: 2025-10-24

2-(2-azidoethyl)-5-(methoxymethyl)furan Chemical and Physical Properties

Names and Identifiers

• 2-(2-azidoethyl)-5-(methoxymethyl)furan
• 2228149-29-7
• EN300-1747477

• Inchi： 1S/C8H11N3O2/c1-12-6-8-3-2-7(13-8)4-5-10-11-9/h2-3H,4-6H2,1H3
• InChI Key： XWPQJWRIHOBKIU-UHFFFAOYSA-N
• SMILES： O1C(COC)=CC=C1CCN=[N+]=[N-]

Computed Properties

• Exact Mass: 181.085126602g/mol
• Monoisotopic Mass: 181.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 36.7Ų

Additional information on 2-(2-azidoethyl)-5-(methoxymethyl)furan

Introduction to 2-(2-azidoethyl)-5-(methoxymethyl)furan (CAS No. 2228149-29-7)

2-(2-azidoethyl)-5-(methoxymethyl)furan, a compound with the CAS number 2228149-29-7, is a versatile molecule that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and organic synthesis. This introduction aims to provide a comprehensive overview of the compound, including its chemical properties, synthesis methods, and recent research developments.

The molecular formula of 2-(2-azidoethyl)-5-(methoxymethyl)furan is C₉H₁₁N₃O₂, and its molecular weight is approximately 189.19 g/mol. The compound features a furan ring substituted with a methoxymethyl group at the 5-position and an azidoethyl group at the 2-position. The presence of these functional groups imparts unique chemical reactivity and physical properties to the molecule, making it a valuable building block in synthetic chemistry.

In terms of physical properties, 2-(2-azidoethyl)-5-(methoxymethyl)furan is typically a colorless or pale yellow liquid at room temperature. It is soluble in common organic solvents such as dichloromethane, ethanol, and dimethylformamide (DMF). The compound's solubility in water is limited, which can be advantageous in certain synthetic processes where phase separation is desired.

The synthesis of 2-(2-azidoethyl)-5-(methoxymethyl)furan can be achieved through several routes. One common method involves the reaction of 5-(methoxymethyl)furan-2-carbaldehyde with azide sources such as sodium azide or trimethylsilyl azide. The reaction typically proceeds via a nucleophilic addition followed by an elimination step to form the desired azidoalkylated furan derivative. Another approach involves the use of transition metal-catalyzed coupling reactions, such as the Sonogashira coupling between 5-(methoxymethyl)furan-2-carbaldehyde and terminal alkynes followed by azide substitution.

Recent Research Developments:

Pharmaceutical Applications: One of the most promising areas of research involving 2-(2-azidoethyl)-5-(methoxymethyl)furan is its potential use in drug discovery and development. The azido group can be readily converted into various functional groups through click chemistry reactions, such as the copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC). This property makes it an attractive candidate for bioconjugation studies, where it can be used to attach targeting ligands or therapeutic agents to biomolecules such as proteins or nucleic acids.

A recent study published in the Journal of Medicinal Chemistry reported the synthesis and biological evaluation of a series of furan-based compounds derived from 2-(2-azidoethyl)-5-(methoxymethyl)furan. The researchers found that these derivatives exhibited potent antiviral activity against several RNA viruses, including influenza A virus and respiratory syncytial virus (RSV). The compounds were also shown to have low cytotoxicity, making them promising candidates for further preclinical development.

Materials Science: In materials science, 2-(2-azidoethyl)-5-(methoxymethyl)furan has been explored for its potential use in the synthesis of functional polymers and coatings. The azido group can be used as a reactive handle for post-polymerization modification, allowing for the introduction of various functionalities into polymer chains. For example, researchers at the University of California, Berkeley, have developed a method to synthesize poly(furan) materials with tunable mechanical properties by incorporating 2-(2-azidoethyl)-5-(methoxymethyl)furan into the polymer backbone via CuAAC reactions.

Sustainability and Green Chemistry: The use of renewable feedstocks in chemical synthesis is an important aspect of sustainable chemistry. Furan-based compounds like 2-(2-azidoethyl)-5-(methoxymethyl)furan can be derived from biomass sources such as lignocellulosic materials, making them attractive alternatives to petrochemical-based monomers. Recent research has focused on developing efficient catalytic processes for converting biomass-derived furans into value-added chemicals and materials.

A study published in Green Chemistry demonstrated a novel catalytic system for the one-pot conversion of 5-hydroxymethylfurfural (HMF) into 2-(2-azidoethyl)-5-(methoxymethyl)furan. The process involves sequential reactions including hydrolysis, methylation, and azidation steps using environmentally benign catalysts. This approach not only reduces waste generation but also enhances the overall sustainability of the process.

Safety Considerations:

In handling and using 2-(2-azidoethyl)-5-(methoxymethyl)furan, it is important to follow standard laboratory safety protocols. While the compound itself is not classified as hazardous under current regulations, it should be handled with care due to its reactivity with certain chemicals and potential for forming explosive azides under specific conditions. Proper personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn at all times when working with this compound.

In conclusion, 2-(2-azidoethyl)-5-(methoxymethyl)furan (CAS No. 2228149-29-7) is a versatile molecule with a wide range of potential applications in pharmaceuticals, materials science, and sustainable chemistry. Its unique chemical structure and reactivity make it an attractive building block for various synthetic processes. Ongoing research continues to uncover new uses and properties of this compound, further highlighting its importance in modern scientific endeavors.